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Compound Name: Disulfate ion

Cat. No.: B1201573

An In-depth Technical Guide to the Disulfate (S20727) lon

Introduction

The disulfate ion, systematically known by its IUPAC nomenclature as disulfate, and
commonly referred to as pyrosulfate, is a sulfur oxyanion with the chemical formula S2072-.
This dianion is structurally characterized by two SOa tetrahedra sharing a common oxygen
atom. Each sulfur atom within the disulfate ion maintains a +6 oxidation state.[1] This guide
provides a comprehensive overview of the nomenclature, physicochemical properties,
synthesis, and key applications of the disulfate ion, tailored for researchers, scientists, and
professionals in drug development.

IUPAC Nomenclature and Structure

The nomenclature of sulfur oxyanions is systematically defined by the International Union of
Pure and Applied Chemistry (IUPAC). For the S2072- ion, the official IUPAC name is disulfate.
The prefix "di-" indicates the condensation of two sulfate units. The common name, pyrosulfate,
originates from the method of its preparation by heating sulfates or bisulfates, a process
involving the loss of water at high temperatures (pyro- signifying fire).

Structurally, the disulfate ion consists of two tetrahedral SOa4 units linked by a bridging oxygen
atom. This arrangement can be visualized as [03S-O-SOs]?~.[1]

Physicochemical Properties
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A summary of the key quantitative properties of the disulfate ion is presented in the table

below.
Property Value
IUPAC Name Disulfate
Common Name Pyrosulfate
Chemical Formula S2072
Molar Mass 176.13 g/mol [2]
Formal Charge -2
Sulfur Oxidation State +6[1]
Conjugate Acid Hydrogendisulfate (HS2077)

Synthesis of Disulfate Compounds

A primary route for the synthesis of disulfate salts involves the thermal dehydration of the
corresponding hydrogensulfate (bisulfate) salt.

Experimental Protocol: Synthesis of Sodium Disulfate
(Naz2S207)

This protocol details the laboratory-scale synthesis of sodium disulfate from sodium bisulfate.
Materials:

e Sodium bisulfate (NaHSOa4)

e Crucible (porcelain or platinum)

e Furnace or Bunsen burner with a tripod and clay triangle

» Desiccator

Procedure:
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e Place a known quantity of anhydrous sodium bisulfate into a clean, dry crucible.
e Heat the crucible gently at first to drive off any residual moisture.

 Increase the temperature to 280-300 °C. The following dehydration reaction occurs: 2
NaHSOa4(s) - Naz2S207(s) + H20(g)

o Maintain this temperature for a sufficient duration to ensure the complete conversion of
sodium bisulfate to sodium disulfate. The completion of the reaction can be monitored by the
cessation of water vapor evolution.

e Once the reaction is complete, turn off the heat source and allow the crucible to cool in a
desiccator to prevent the reabsorption of moisture.

e The resulting white solid is sodium disulfate.

Note: Heating above 460 °C will lead to the decomposition of sodium disulfate into sodium
sulfate and sulfur trioxide: Na2S207(s) — Na2S0a(s) + SO3(Qg)

Experimental Workflow

The following diagram illustrates the workflow for the synthesis and subsequent decomposition
of sodium disulfate.
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Workflow for Sodium Disulfate Synthesis and Decomposition

Synthesis

Sodium Bisulfate (NaHSO4)

Heat to 280-300°C

Evolved

Sodium Disulfate (Na2S207) Water (H20)

Decomposition

Heat > 460°C

Evolved

Sodium Sulfate (Na2S0a) Sulfur Trioxide (SO3)

Click to download full resolution via product page

Synthesis and Decomposition of Sodium Disulfate

Applications in Research and Development

While the disulfate ion does not play a direct role in biological signaling pathways in the same
manner as ions like phosphate, its chemical reactivity makes it a valuable tool in various
laboratory and industrial processes relevant to the scientific and drug development
communities.
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Pyrosulfate Fusion in Analytical Chemistry

One of the most significant applications of disulfates, particularly potassium pyrosulfate
(K2S207), is in analytical chemistry for the dissolution of refractory materials.

Protocol: Sample Dissolution by Pyrosulfate Fusion

This method is employed to bring insoluble oxides and other intractable materials into solution
for subsequent analysis (e.g., by atomic absorption spectroscopy or inductively coupled plasma
mass spectrometry).

Materials:

e Potassium pyrosulfate (K2S207)

¢ Finely powdered sample (e.g., metal oxide)
e Platinum or porcelain crucible

» Muffle furnace or Bunsen burner

e Dilute acid (e.g., HCI or H2S0Oa)

Procedure:

o Mix the finely powdered sample with a 5-10 fold excess of potassium pyrosulfate in a
crucible.

o Gently heat the mixture over a Bunsen burner or in a muffle furnace. The potassium
pyrosulfate will melt and act as an acidic flux.

» Continue heating until a clear, molten mass is obtained, indicating that the sample has
dissolved in the flux. The reaction involves the formation of soluble sulfates.

o Allow the crucible to cool.

e The resulting solid cake can then be dissolved in dilute acid to prepare the sample for
analysis.
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Logical Relationship in Analytical Sample Preparation

The following diagram outlines the logical steps involved in preparing a refractory sample for
analysis using pyrosulfate fusion.

Logical Workflow for Pyrosulfate Fusion

Insoluble Refractory Sample
(e.g., Metal Oxide)

Heat to Fusion

Cool to Solid Cake

Dissolve in Dilute Acid

Aqueous Analyte Solution

Instrumental Analysis
(e.g., AAS, ICP-MS)

Click to download full resolution via product page

Pyrosulfate Fusion for Sample Analysis
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Conclusion

The disulfate ion, S20727, is correctly named disulfate according to IUPAC nomenclature, with
pyrosulfate being its widely used common name. While not directly involved in biological
signaling, its unique chemical properties make it indispensable in synthetic chemistry and as a
powerful acidic flux for the dissolution of otherwise insoluble materials in analytical procedures.
The protocols and workflows provided herein offer a practical guide for the synthesis and
application of disulfate compounds in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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